Cas no 136-81-2 (Phenol, 2-pentyl-)

• Product Name: Phenol, 2-pentyl-
• CAS No: 136-81-2
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 170574
• PubChem ID: 61084
• Update Time: 2025-04-19

Phenol, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-pentyl-
• o-pentylphenol
• 2-Pentylphenol
• o-Amylphenol
• Phenol, o-pentyl-
• NSC 309965
• Ai3-00455
• Brn 2437418
• 2-PENTYL-PHENOL
• Einecs 205-261-6
• AKOS006272883
• 1322-06-1
• 4-06-00-03368 (Beilstein Handbook Reference)
• MEEKGULDSDXFCN-UHFFFAOYSA-N
• 3176RB3Z0L
• DTXSID0059665
• SCHEMBL30969
• AMYL PHENOL, O-
• Phenol, pentyl-
• 136-81-2
• NS00024441
• NSC309965
• Q27256021
• NSC-309965
• Pentylphenol
• UNII-3176RB3Z0L

• Inchi： 1S/C11H16O/c1-2-3-4-7-10-8-5-6-9-11(10)12/h5-6,8-9,12H,2-4,7H2,1H3
• InChI Key： MEEKGULDSDXFCN-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCCC

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9635 g/cm3 (23 ºC)
• Melting Point: 49.82°C (estimate)
• Boiling Point: 126 ºC (12 Torr)
• Flash Point: 126.3±8.8 ºC,
• Refractive Index: 1.5148 (22 ºC)
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 20.23